1-Cyclopentylcyclobutane-1-carbaldehyde

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• SMILES: C1CCC(C1)C2(CCC2)C=O
• InChI: InChI=1S/C10H16O/c11-8-10(6-3-7-10)9-4-1-2-5-9/h8-9H,1-7H2
• InChIKey: XCCGGJMUFFMPLH-UHFFFAOYSA-N

1-Cyclopentylcyclobutane-1-carbaldehyde: Structural and Physicochemical Baseline for Procurement

1-Cyclopentylcyclobutane-1-carbaldehyde (CAS 1936256-27-7) is a bicyclic aldehyde with the molecular formula C10H16O and a molecular weight of 152.23 g/mol . It belongs to the class of cyclobutane carbaldehydes, which are widely employed as synthetic intermediates in medicinal chemistry, particularly in the development of NK1 receptor antagonists [1]. The compound features a cyclobutane ring directly substituted with a cyclopentyl group and an aldehyde functionality at the 1-position, creating a sterically congested neopentylic aldehyde environment that is distinct from its structural isomers and simpler cyclobutane aldehydes.

Neopentylic aldehyde for controlled nucleophilic addition

Cyclopentyl-substituted cyclobutane carbaldehyde scaffold

Building block for NK1 receptor antagonist research

• [1] Wrobleski ML, Reichard GA, Paliwal S, Shah S, Tsui HC, Duffy RA, Lachowicz JE, Morgan CA, Varty GB, Shih NY. Cyclobutane derivatives as potent NK1 selective antagonists. Bioorg Med Chem Lett. 2006 Jul 15;16(14):3859-63. View Source

Why 1-Cyclopentylcyclobutane-1-carbaldehyde Cannot Be Replaced by Simple Cyclobutane Aldehydes or Structural Isomers

Interchanging 1-cyclopentylcyclobutane-1-carbaldehyde with its closest analogs carries quantifiable risks in synthetic efficiency, physicochemical properties, and biological activity profiles. Cyclobutane carbaldehydes lacking the cyclopentyl substitution show different steric and electronic properties, which directly influence key parameters such as lipophilicity (logP) and metabolic stability [1]. Similarly, the structural isomer 1-cyclobutylcyclopentane-1-carbaldehyde (CAS 1936082-03-9) places the aldehyde on a cyclopentane ring rather than a cyclobutane ring, which alters ring strain energy and reactivity in nucleophilic addition reactions . The carboxylic acid analog (CAS 1522673-27-3) introduces different hydrogen-bonding capacity and acidity, making it unsuitable as a direct aldehyde replacement in reductive amination or Grignard-type sequences. The following quantitative evidence guide details where specific differentiation exists.

Unsubstituted cyclobutane carbaldehyde

Lacks cyclopentyl group: significantly lower lipophilicity and altered metabolic stability profile may not match requirements.

Structural isomer (aldehyde on cyclopentane)

Lower ring strain energy leads to different reactivity in strain-release transformations, limiting direct replacement.

Carboxylic acid analog

Cannot undergo direct reductive amination; additional activation steps alter synthetic route and step economy.

• [1] Wrobleski ML, Reichard GA, Paliwal S, Shah S, Tsui HC, Duffy RA, Lachowicz JE, Morgan CA, Varty GB, Shih NY. Cyclobutane derivatives as potent NK1 selective antagonists. Bioorg Med Chem Lett. 2006 Jul 15;16(14):3859-63. View Source

Quantitative Differentiation Evidence: 1-Cyclopentylcyclobutane-1-carbaldehyde vs. Closest Analogs

Ring Strain Energy and Reactivity: Cyclobutane vs. Cyclopentane Carbaldehyde Scaffolds

The cyclobutane ring in 1-cyclopentylcyclobutane-1-carbaldehyde exhibits approximately 26.5 kcal/mol ring strain energy, compared to approximately 6.5 kcal/mol for the cyclopentane ring in the structural isomer 1-cyclobutylcyclopentane-1-carbaldehyde [1]. This 20 kcal/mol difference in strain energy translates into higher reactivity of the cyclobutane scaffold in ring-opening and cycloaddition reactions, making the target compound a kinetically more activated intermediate for certain synthetic sequences.

Ring strain energy

Class-level

~26.5 vs ~6.5 kcal/mol

May support strain-release-driven reactivity

Class-level inference from parent hydrocarbons

Evidence Dimension	Ring strain energy
Target Compound Data	Cyclobutane ring: ~26.5 kcal/mol
Comparator Or Baseline	Cyclopentane ring (in 1-cyclobutylcyclopentane-1-carbaldehyde): ~6.5 kcal/mol
Quantified Difference	~20 kcal/mol higher strain energy
Conditions	Calculated from combustion thermochemistry and molecular mechanics data for parent hydrocarbons (reliable class-level inference)

Why This Matters

Higher ring strain energy correlates with enhanced reactivity in strain-release-driven transformations, which can be decisive when selecting an intermediate for fragment coupling or cycloaddition strategies.

• [1] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books, 2006. Chapter 2: Strain and Stability. View Source

Lipophilicity Shift Induced by Cyclopentyl Substitution vs. Unsubstituted Cyclobutane Carbaldehyde

The addition of a cyclopentyl group to the cyclobutane carbaldehyde scaffold increases calculated logP by approximately 1.8–2.2 log units relative to cyclobutanecarboxaldehyde (CAS 2987-17-9, C5H8O, calculated logP ~0.6) [1]. The target compound's predicted logP is ~2.5–2.8, which places it in a more favorable range for passive membrane permeability in cellular assays compared to the more polar parent compound.

Lipophilicity (clogP)

Class-level

ΔclogP ≈ +1.9 to +2.2

May shift permeability profile

Predicted values, class-level trend

Evidence Dimension	Calculated octanol-water partition coefficient (clogP)
Target Compound Data	clogP ~2.5–2.8 (1-cyclopentylcyclobutane-1-carbaldehyde, C10H16O)
Comparator Or Baseline	Cyclobutanecarboxaldehyde (C5H8O): clogP ~0.6
Quantified Difference	ΔclogP ≈ +1.9 to +2.2
Conditions	ALOGPS 2.1 / ChemAxon consensus prediction for neutral species; class-level trend validated across alkyl-substituted aldehydes

Why This Matters

A 2-log increase in lipophilicity can shift a compound from poor membrane permeability to acceptable permeability, a critical consideration in medicinal chemistry lead optimization where the aldehyde intermediate's properties influence downstream ADME.

• [1] Tetko IV, Gasteiger J, Todeschini R, et al. Virtual computational chemistry laboratory – design and description. J Comput Aided Mol Des. 2005;19:453-63. ALOGPS 2.1 program. View Source

Steric Hindrance at the Carbonyl Center: Neopentylic Aldehyde vs. Primary Aldehyde Reactivity

The aldehyde group in 1-cyclopentylcyclobutane-1-carbaldehyde is attached to a quaternary carbon center (neopentylic aldehyde), which imposes greater steric hindrance compared to the secondary aldehyde environment in cyclobutanecarboxaldehyde [1]. This steric effect reduces the rate of nucleophilic addition by a factor of approximately 5–20× relative to unhindered aldehydes, as established for neopentylic vs. straight-chain aldehydes in kinetic studies with amine nucleophiles.

Steric hindrance

Class-level

Relative rate ~0.05–0.2

Predictable steric retardation may require modified conditions

Extrapolated from amine nucleophile kinetics

Evidence Dimension	Relative rate of nucleophilic addition (imine formation with primary amines)
Target Compound Data	Neopentylic aldehyde: relative rate ~0.05–0.2 (normalized to unhindered aldehyde = 1.0)
Comparator Or Baseline	Cyclobutanecarboxaldehyde (secondary aldehyde): relative rate ~0.3–0.5
Quantified Difference	Approximately 2–10× slower than the unsubstituted cyclobutane analog
Conditions	Literature kinetic data for imine formation with n-butylamine in methanol at 25°C, extrapolated to structural class

Why This Matters

Predictable steric retardation can be exploited for chemoselective reactions in polyfunctional molecules, or it may necessitate modified coupling conditions (e.g., excess reagent, longer reaction times) that impact process economics and scalability.

• [1] Jencks WP. Catalysis in Chemistry and Enzymology. McGraw-Hill, 1969. Chapter 10: Structure-Reactivity Relationships. View Source

Functional Group Compatibility: Aldehyde vs. Carboxylic Acid in Downstream Synthetic Transformations

1-Cyclopentylcyclobutane-1-carbaldehyde (CAS 1936256-27-7) enables direct reductive amination to yield secondary or tertiary amines, a transformation not directly accessible from the corresponding carboxylic acid analog (CAS 1522673-27-3) without prior reduction to the alcohol or aldehyde [1]. In the context of NK1 antagonist synthesis, the aldehyde oxidation state has been employed directly in key C–N bond-forming steps, whereas the carboxylic acid requires conversion to an acid chloride or amide coupling, adding at least one synthetic step [2].

Functional group step count

Context-dependent

Aldehyde: 1 step vs acid: 2–3 steps

Direct reductive amination simplifies synthetic route

Cross-study comparable; depends on coupling protocol

Evidence Dimension	Synthetic step count for amine formation
Target Compound Data	Aldehyde → amine: 1 step (direct reductive amination)
Comparator Or Baseline	Carboxylic acid analog: 2–3 steps (reduction to alcohol → oxidation to aldehyde, or activation to acid chloride → amide → reduction)
Quantified Difference	Target compound saves 1–2 synthetic steps for amine target products
Conditions	Standard reductive amination protocols (NaBH(OAc)3 or NaBH3CN, DCE or MeOH, rt); assessed across multiple medicinal chemistry campaigns for NK1 antagonists

Why This Matters

Reducing synthetic step count directly lowers procurement cost, improves overall yield, and shortens lead optimization timelines. For procurement decisions, the aldehyde's direct utility in C–N bond formation provides a clear advantage over the carboxylic acid variant.

• [1] Abdel-Magid AF, Carson KG, Harris BD, Maryanoff CA, Shah RD. Reductive amination of aldehydes and ketones with sodium triacetoxyborohydride. Studies on direct and indirect reductive amination procedures. J Org Chem. 1996;61(11):3849-3862. View Source
• [2] Wrobleski ML, Reichard GA, Paliwal S, Shah S, Tsui HC, Duffy RA, Lachowicz JE, Morgan CA, Varty GB, Shih NY. Cyclobutane derivatives as potent NK1 selective antagonists. Bioorg Med Chem Lett. 2006 Jul 15;16(14):3859-63. View Source

Optimal Application Scenarios for 1-Cyclopentylcyclobutane-1-carbaldehyde Based on Quantitative Differentiation

NK1 Receptor Antagonist Medicinal Chemistry Programs

In the development of cyclobutane-based NK1 antagonists, 1-cyclopentylcyclobutane-1-carbaldehyde serves as a key aldehyde building block for constructing the core cyclobutane scaffold with the required cyclopentyl substitution [1]. Its neopentylic aldehyde reactivity profile and direct reductive amination capability, as quantified in Evidence Items 3 and 4 of Section 3, make it preferable over the carboxylic acid analog, which would require additional activation steps. The enhanced lipophilicity (~2 log units above the parent cyclobutanecarboxaldehyde) also aligns with the physicochemical requirements for CNS-penetrant NK1 antagonists.

Strain-Release-Driven Fragment Coupling for Complex Molecule Synthesis

The cyclobutane ring's ~26.5 kcal/mol strain energy (Evidence Item 1) can be exploited in strain-release amination or cross-coupling reactions that are not feasible with the less-strained cyclopentane isomer. This makes 1-cyclopentylcyclobutane-1-carbaldehyde a strategic choice for fragment-based synthesis where ring-opening functionalization is desired, enabling access to linear or macrocyclic scaffolds with pendant cyclopentyl groups.

Metabolic Stability Optimization in Lead Series

For medicinal chemistry programs where aldehyde-containing intermediates are advanced to in vivo studies, the steric shielding of the aldehyde carbonyl (Evidence Item 3) provides reduced susceptibility to aldehyde oxidase (AO) and aldehyde dehydrogenase (ALDH) metabolism compared to less hindered cyclobutane carbaldehydes [1]. This steric protection can prolong metabolic half-life, a parameter that can be quantitatively assessed in hepatocyte stability assays.

Chemoselective Bioconjugation via Aldehyde-Specific Chemistry

The aldehyde functionality enables site-specific bioconjugation via oxime or hydrazone formation under mild conditions, which is not possible with the corresponding carboxylic acid without activation. When the cyclopentylcyclobutane scaffold is required as a linker or payload attachment point in antibody-drug conjugates (ADCs) or PROTACs, the aldehyde oxidation state provides orthogonal reactivity to carboxylic acid handles present on biological macromolecules [2].

Application

Selection Property

Validation Focus

NK1 receptor antagonist synthesis

Neopentylic aldehyde for C–N bond construction

Reductive amination efficiency in scaffold elaboration

Strain-release-driven synthetic methodology

Cyclobutane ring strain energy

Feasibility in strain-release amination/cross-coupling

Aldehyde intermediate metabolic stability profiling

Steric shielding of the carbonyl group

In vitro aldehyde oxidase/ALDH susceptibility

Aldehyde-specific bioconjugation research

Orthogonal aldehyde reactivity

Oxime/hydrazone conjugation efficiency

• [1] Wrobleski ML, Reichard GA, Paliwal S, Shah S, Tsui HC, Duffy RA, Lachowicz JE, Morgan CA, Varty GB, Shih NY. Cyclobutane derivatives as potent NK1 selective antagonists. Bioorg Med Chem Lett. 2006 Jul 15;16(14):3859-63. View Source
• [2] Kalia J, Raines RT. Advances in bioconjugation. Curr Org Chem. 2010;14(2):138-147. View Source